2-(4-Amino-3-methoxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol

• IUPAC Name: 2-(4-amino-3-methoxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• InChI: InChI=1S/C10H9F6NO2/c1-19-7-4-5(2-3-6(7)17)8(18,9(11,12)13)10(14,15)16/h2-4,18H,17H2,1H3
• InChI Key: JNOIGSSVGODOOZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(C(F)(F)F)(C(F)(F)F)O)N
• Molecular Formula: C10H9F6NO2
• DSSTOX Substance ID: DTXSID30604717
• Molecular Weight: 289.17 g/mol
• CAS RN: 1992-01-4

Description

2-(4-Amino-3-methoxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol, also known as AMF-3-MEO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-(4-Amino-3-methoxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol is not fully understood, but it is believed to work by binding to specific receptors or enzymes in the body, leading to changes in cellular signaling pathways and gene expression. This can result in a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
2-(4-Amino-3-methoxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol has been shown to have a range of biochemical and physiological effects, including antioxidant activity, anti-inflammatory effects, and the ability to induce apoptosis (programmed cell death) in cancer cells. Additionally, it has been shown to affect the expression of various genes involved in cellular signaling and metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-Amino-3-methoxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol is its high selectivity and sensitivity, making it a useful tool for studying specific cellular processes and interactions. However, it also has some limitations, including potential toxicity and the need for careful handling and storage.

Future Directions

There are many potential future directions for research on 2-(4-Amino-3-methoxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol, including further studies on its mechanism of action, its potential applications in drug development and therapy, and its use as a tool for studying protein-ligand interactions. Additionally, there is potential for the development of new derivatives and analogs of 2-(4-Amino-3-methoxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol with improved properties and efficacy.

Scientific Research Applications

2-(4-Amino-3-methoxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol has shown promising results in various scientific research applications, including as a fluorescent probe for the detection of metal ions, as a potential anti-tumor agent, and as a tool for studying protein-ligand interactions. Additionally, it has shown potential for use in the development of new drugs and therapies for various diseases.